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Compound of Interest

Compound Name: 3-Chlorobenzotrichloride

Cat. No.: B052308

Technical Support Center: 3-
Chlorobenzotrichloride

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and storage of 3-
Chlorobenzotrichloride.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 3-Chlorobenzotrichloride?

Al: 3-Chlorobenzotrichloride is a hazardous chemical. It is harmful if swallowed or in contact
with skin, causes severe skin burns and eye damage, and may cause respiratory irritation.[1] It
is also suspected of causing cancer and may damage fertility or the unborn child.[1]

Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: When handling 3-Chlorobenzotrichloride, it is crucial to wear appropriate personal
protective equipment. This includes chemical-resistant gloves, protective clothing to prevent
skin exposure, and eye/face protection such as goggles or a face shield.[1][2][3] A
NIOSH/MSHA or European Standard EN 149 approved respirator should be used if exposure
limits are exceeded or if irritation is experienced.[2]

Q3: What are the proper storage conditions for 3-Chlorobenzotrichloride?
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A3: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4] It should be
stored locked up and away from incompatible materials such as strong oxidizing agents.[1][2]
Some sources recommend refrigeration.[5]

Q4: What should | do in case of a spill?

A4: In the event of a spill, you should first ensure the area is well-ventilated and remove all
sources of ignition.[6] Wear appropriate PPE, including a respirator.[2] Absorb the spill with an
inert material (e.g., sand, silica gel) and collect it into a suitable, closed container for disposal.

[6]
Q5: What are the first-aid procedures for exposure to 3-Chlorobenzotrichloride?

A5:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids, and seek medical attention.[2][7]

o Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes and
get medical attention.[2] Remove contaminated clothing and wash it before reuse.[1]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and get immediate medical
attention.[1][2]

Quantitative Data
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Property

Value

Source

Physical State

Liquid

[2]

Appearance Clear, colorless to yellowish [2]
Molecular Formula C7HACI4 [5]
Molecular Weight 229.92 g/mol [5]
Boiling Point 255 °C (491 °F) at 760 mmHg [5]
Melting Point 0.6 °C (33.1 °F) [5]
Flash Point 101.9 °C (215.4 °F) [5]
Density 1.505 g/cm3 [5]

Vapor Pressure

0.0268 mmHg at 25 °C

[5]

Solubility

Slightly soluble in Chloroform

and Methanol

[5]

Threshold Limit Value (TLV) -

Ceiling (for Benzotrichloride)

0.1 ppm

[8][°]

Note: The TLV provided is for the related compound Benzotrichloride, as specific exposure

limits for 3-Chlorobenzotrichloride are not readily available. It is recommended to handle 3-

Chlorobenzotrichloride with the same level of caution.

Experimental Protocols
Standard Handling Protocol

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[1] The work area, preferably a chemical fume hood, must be well-ventilated.[1]

» Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a lab

coat, and chemical safety goggles. If there is a risk of splashing, a face shield should also be

worn.
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» Dispensing: Use a calibrated pipette or a similar dispensing tool to handle the liquid. Avoid
mouth pipetting.

e Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid
open flames.

» Post-Handling: After handling, wash hands thoroughly with soap and water. Clean the work
area and any equipment used.

Storage Protocol

o Container: Keep the chemical in its original, tightly sealed container.[2]

e Location: Store in a cool, dry, and well-ventilated area designated for hazardous chemicals.
[2] The storage area should be locked to restrict access.[1]

e Segregation: Store away from incompatible materials, particularly strong oxidizing agents.[2]

e Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
hazard warnings.

Workflow and Safety Relationships
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Click to download full resolution via product page

Caption: Safe handling and storage workflow for 3-Chlorobenzotrichloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [safe handling and storage procedures for 3-
Chlorobenzotrichloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052308#safe-handling-and-storage-procedures-for-3-
chlorobenzotrichloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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